Cas no 1249271-34-8 (5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1249271-34-8
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 6030801
• PubChem ID: 62055434
• Update Time: 2025-06-07

5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 5-cyclopropyl-1-(3-hydroxypropyl)-
• 5-Cyclopropyl-1-(3-hydroxypropyl)-1h-1,2,3-triazole-4-carboxylic acid
• EN300-1592860
• AKOS011332690
• CS-0288782
• 1249271-34-8
• 5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C9H13N3O3/c13-5-1-4-12-8(6-2-3-6)7(9(14)15)10-11-12/h6,13H,1-5H2,(H,14,15)
• InChI Key： FFKBNXKJQGHGTD-UHFFFAOYSA-N
• SMILES： N1(CCCO)C(C2CC2)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 211.09569129g/mol
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 451.7±55.0 °C(Predicted)
• pka: 3.44±0.50(Predicted)

Additional information on 5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1249271-34-8)

5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 1249271-34-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both cyclopropyl and hydroxypropyl substituents in its molecular framework endows it with unique chemical properties that make it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The structure of 5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid features a central triazole ring, which is a three-membered aromatic heterocycle containing two nitrogen atoms. This core structure is highly versatile and has been extensively studied for its potential in modulating various biological pathways. The cyclopropyl group, attached at the 5-position of the triazole ring, introduces steric hindrance and electronic effects that can influence the compound's reactivity and binding affinity to biological targets. On the other hand, the 3-hydroxypropyl group at the 1-position adds hydrophilicity and potential for hydrogen bonding interactions, enhancing solubility and bioavailability.

In recent years, there has been a surge in research focused on developing novel triazole derivatives with enhanced pharmacological properties. The synthesis of 5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid has been achieved through multi-step organic reactions, typically involving cycloaddition reactions between azides and alkynes, followed by functional group modifications. These synthetic routes highlight the compound's synthetic accessibility and feasibility for large-scale production.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in inflammatory pathways. Studies have shown that triazole derivatives can effectively modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The hydroxypropyl group in particular has been identified as a crucial moiety for enhancing binding interactions with these enzymes, leading to potent anti-inflammatory effects.

Furthermore, preliminary in vitro studies have demonstrated that 5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid exhibits significant antimicrobial activity against a range of bacterial and fungal strains. This property is particularly relevant in the context of rising antibiotic resistance rates, where novel antimicrobial agents are urgently needed. The cyclopropyl substituent has been shown to contribute to this activity by interfering with microbial cell wall synthesis and membrane integrity.

The pharmacokinetic profile of this compound is another area of interest. Due to the presence of the hydroxypropyl group, which facilitates water solubility, it is expected that 5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid would exhibit good oral bioavailability. Additionally, metabolic stability studies suggest that it undergoes minimal degradation in vivo, indicating a promising pharmacokinetic behavior for potential therapeutic applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the binding interactions of this compound with biological targets. Molecular docking simulations have revealed that it can effectively bind to various protein receptors involved in pain signaling and neuroinflammation. These findings align well with experimental observations suggesting its potential as an analgesic agent.

The versatility of 5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid extends beyond its direct biological activities. It serves as a valuable scaffold for further derivatization and optimization by medicinal chemists. By modifying functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to target specific diseases or enhance therapeutic efficacy.

In conclusion,5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1249271-34-8) represents a promising candidate for drug development due to its unique structural features and demonstrated biological activities. Its potential applications in anti-inflammatory therapy, antimicrobial treatment, and pain management make it an attractive compound for further investigation. As research continues to uncover new insights into its mechanism of action and pharmacokinetic properties, this compound is poised to make significant contributions to the field of pharmaceutical chemistry.